![molecular formula C18H15NO5S2 B2946849 2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid CAS No. 518303-19-0](/img/structure/B2946849.png)
2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid
Overview
Description
2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid , also known by its IUPAC name (phenylsulfonyl)homoserine , is a chemical compound with a molecular weight of 259.28 g/mol . It falls within the category of organic acids and contains both aromatic and aliphatic moieties. The compound exhibits a sulfonamide functional group, which contributes to its unique properties .
Synthesis Analysis
The synthesis of this compound involves the reaction of homoserine (an amino acid derivative) with benzenesulfonyl chloride . The nucleophilic substitution of the chloride group by the amino group of homoserine results in the formation of the target compound. The reaction proceeds under mild conditions and yields the desired product with good selectivity .
Molecular Structure Analysis
The compound’s three-dimensional arrangement influences its reactivity and interactions with other molecules .
properties
IUPAC Name |
2-[4-(benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO5S2/c20-17(21)11-25-16-10-15(13-8-4-5-9-14(13)18(16)22)19-26(23,24)12-6-2-1-3-7-12/h1-10,19,22H,11H2,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOOMMHUHOYPAOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C3=CC=CC=C32)O)SCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(Benzenesulfonamido)-1-hydroxynaphthalen-2-yl]sulfanylacetic acid | |
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